4-(2-Chlorophenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-(2-chlorophenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C14H11ClO2/c1-9-8-10(14(16)17)6-7-11(9)12-4-2-3-5-13(12)15/h2-8H,1H3,(H,16,17)
• InChI Key: ROTTXTDFJCCJBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=CC=C2Cl
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID90689525
• Molecular Weight: 246.69 g/mol
• CAS RN: 1192548-49-4

Description

4-(2-Chlorophenyl)-3-methylbenzoic acid, (CPMB), is an organic compound with a molecular weight of 218.63 g/mol. It is a white crystalline solid that is insoluble in water, but soluble in organic solvents. CPMB is used in a variety of scientific applications, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% has been studied for a variety of scientific research applications, including its use as a corrosion inhibitor, a flame retardant, and a plasticizer. It is also used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. Additionally, 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% has been studied for its potential as a fungicide and for its ability to inhibit the growth of certain bacteria.

Mechanism of Action

The mechanism of action of 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% is not fully understood. However, it is believed that 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% acts as an inhibitor of certain enzymes, such as lipoxygenase, which is involved in the production of inflammatory mediators. Additionally, 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% has been shown to interact with certain proteins, such as cytochrome P450, which are involved in the regulation of drug metabolism.
Biochemical and Physiological Effects
4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% has been studied for its biochemical and physiological effects in both in vitro and in vivo studies. In vitro studies have shown that 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% can inhibit the growth of certain bacteria, as well as the production of inflammatory mediators. In vivo studies have shown that 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% has anti-inflammatory, anti-allergic, and anti-microbial effects.

Advantages and Limitations for Lab Experiments

4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% is a useful compound for laboratory experiments due to its stability and ease of synthesis. Additionally, it is non-toxic and has low volatility, making it safe to handle. However, 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% is insoluble in water, which can limit its use in certain experiments.

Future Directions

Future research on 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% should focus on its potential as a fungicide, its mechanism of action, and its potential uses in drug development. Additionally, further studies should be conducted to explore its potential effects on other biochemical and physiological processes. Additionally, research should be conducted to explore the potential effects of 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% on the environment. Finally, research should be conducted to explore the potential synergistic effects of 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% with other compounds.

Synthesis Methods

4-(2-Chlorophenyl)-3-methylbenzoic acid, 95% can be synthesized from 2-chlorobenzoic acid and 3-methylbenzaldehyde through a multi-step process. First, 2-chlorobenzoic acid is reacted with sodium hydroxide and sodium bicarbonate to form a sodium salt. This salt is then reacted with 3-methylbenzaldehyde in the presence of a catalyst such as zinc chloride to form a benzaldehyde condensation product. Finally, the condensation product is heated in the presence of sulfuric acid to form 4-(2-Chlorophenyl)-3-methylbenzoic acid, 95%.